Cas no 69813-38-3 (1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl-)

1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl- structure
69813-38-3 structure
Product Name:1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl-
CAS No:69813-38-3
MF:C10H11O2P
MW:194.166903734207
CID:391288
PubChem ID:13124171
Update Time:2025-04-19

1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl-
    • 2-phenyl-4,7-dihydro-1,3,2-dioxaphosphepine
    • 2-Phenyl-4,7-dihydro-2H-1,3,2-dioxaphosphepine
    • DTXSID70519811
    • 69813-38-3
    • Inchi: 1S/C10H11O2P/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-13/h1-7H,8-9H2
    • InChI Key: JBWWUJZYLLXLKR-UHFFFAOYSA-N
    • SMILES: P1(C2C=CC=CC=2)OCC=CCO1

Computed Properties

  • Exact Mass: 194.04973
  • Monoisotopic Mass: 194.04966659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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